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Compound of Interest

Compound Name: WCK-5153

Cat. No.: B611804 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical aspect of operational integrity and

environmental responsibility. While specific disposal protocols for the novel β-lactamase

enhancer WCK-5153 are not publicly available, established best practices for chemical waste

management provide a robust framework for its handling. This guide synthesizes general

procedures for the proper disposal of research-grade chemical compounds like WCK-5153,

ensuring the safety of laboratory personnel and minimizing environmental impact.

Core Principles of Chemical Waste Disposal
The responsible disposal of any chemical, including WCK-5153, begins with a thorough waste

determination.[1] This process involves classifying the waste as chemical, biological,

radiological, or a mixture.[1] For a research compound like WCK-5153, which is intended for

laboratory use only, it should be treated as hazardous chemical waste unless a comprehensive

safety data sheet (SDS) explicitly states otherwise.[2][3][4]

The fundamental steps for proper chemical waste disposal, applicable to WCK-5153, are as

follows:

Waste Identification and Segregation: All waste materials contaminated with WCK-5153,

including unused product, solutions, and contaminated labware (e.g., gloves, pipette tips,

bench paper), should be considered hazardous solid chemical waste.[4] It is crucial to

segregate this waste from other waste streams to prevent unintended chemical reactions.
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Container Selection and Labeling: Waste must be collected in appropriate, compatible

containers that can be securely closed. These containers must be clearly labeled as

"Hazardous Waste" and should identify the contents, including the name "WCK-5153" and

any other chemicals present in the waste.[4]

Storage: Hazardous waste containers should be stored in a designated satellite

accumulation area within the laboratory. These areas must be secure, and liquid waste

containers should be placed in secondary containment to prevent spills. Containers must

remain closed except when adding waste.[4]

Disposal Request: Once a waste container is full, a chemical waste collection request should

be submitted to the institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor.[4]

Quantitative Data on WCK-5153
While specific disposal data is unavailable, the following table summarizes key chemical and

physical properties of WCK-5153 that are relevant for its handling and storage.

Property Value Source

CAS Number 1436862-38-2 [3][5][6]

Molecular Formula C12H19N5O7S [5][6]

Molecular Weight 377.37 g/mol [3][5]

Appearance Solid, White [3]

Storage (Powder) -20°C for up to 3 years [3]

Storage (In Solvent) -80°C for up to 1 year [3]

Solubility in DMSO 3.77 mg/mL (9.99 mM) [3]

Experimental Protocols
No specific experimental protocols for the disposal of WCK-5153 were found in the public

domain. The development of such protocols would typically be part of a comprehensive waste

management plan and would require a detailed analysis of the compound's reactivity and
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potential environmental fate, information that is not currently available. In the absence of

specific protocols, adherence to general chemical waste disposal procedures is paramount.

WCK-5153 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of WCK-5153 in a

laboratory setting.
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Caption: Logical workflow for the safe disposal of WCK-5153 waste.

Disclaimer: This information is intended as a general guide. Researchers must consult their

institution's specific chemical hygiene plan and waste disposal procedures.[4][7] For detailed

handling and disposal instructions for WCK-5153, it is imperative to obtain the Safety Data

Sheet (SDS) from the manufacturer or supplier.[2][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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